Cas no 50905-99-2 (3-PYRIDINECARBONITRILE, 4,6-DIAMINO-2-CHLORO-)

• Product Name: 3-PYRIDINECARBONITRILE, 4,6-DIAMINO-2-CHLORO-
• CAS No: 50905-99-2
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• CID: 3298404
• PubChem ID: 21388965
• Update Time: 2025-04-21

3-PYRIDINECARBONITRILE, 4,6-DIAMINO-2-CHLORO- Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINECARBONITRILE, 4,6-DIAMINO-2-CHLORO-
• 50905-99-2
• SCHEMBL11647730
• 4,6-Diamino-2-chloronicotinonitrile

• Inchi： 1S/C6H5ClN4/c7-6-3(2-8)4(9)1-5(10)11-6/h1H,(H4,9,10,11)
• InChI Key： UGAMQEFGPSGPLU-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(N)=CC(N)=C1C#N

Computed Properties

• Exact Mass: 168.0202739Da
• Monoisotopic Mass: 168.0202739Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88.7Ų